allyl 4-(4-hydroxy-3-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• IUPAC Name: prop-2-enyl 4-(4-hydroxy-3-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C16H18N2O5/c1-4-7-23-15(20)13-9(2)17-16(21)18-14(13)10-5-6-11(19)12(8-10)22-3/h4-6,8,14,19H,1,7H2,2-3H3,(H2,17,18,21)
• InChI Key: ZGOYENBAJJKRMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=O)N1)C2=CC(=C(C=C2)O)OC)C(=O)OCC=C
• Molecular Formula: C16H18N2O5
• DSSTOX Substance ID: DTXSID00385905
• Molecular Weight: 318.32 g/mol
• CAS RN: 5477-51-0

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine which contain two nitrogen atoms at positions 1 and 3 in the ring. The structure also contains a methoxyphenyl group, which is a phenol derivative with a methoxy group (-O-CH3) attached to the benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the arrangement of these functional groups. Unfortunately, without specific data or a visual representation, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement and bonding of its atoms. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Scientific Research Applications

Anti-Inflammatory Properties

• Curcumin exhibits potent anti-inflammatory effects by modulating various signaling pathways. .

Antioxidant Activity

• As a natural antioxidant, curcumin scavenges free radicals and protects cells from oxidative damage. .

Cancer Chemoprevention

• Numerous studies have explored curcumin’s role in cancer prevention. It interferes with cell proliferation, angiogenesis, and metastasis. .

Neuroprotection and Cognitive Health

• Curcumin crosses the blood-brain barrier and exhibits neuroprotective effects. .

Cardiovascular Health

• Curcumin improves lipid profiles, reduces blood pressure, and prevents atherosclerosis. .

Metal Complexes and Nanoparticles

• Researchers have explored curcumin-metal complexes for various applications. These complexes exhibit enhanced stability and bioavailability. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs that include a pyrimidine ring work by interfering with DNA and RNA synthesis, preventing cell division and growth.

Safety and Hazards

Without specific information, it’s hard to comment on the exact safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for this compound would likely depend on its intended use. If it’s being investigated for use as a drug, future research could involve in vitro and in vivo testing, clinical trials, and eventually, if successful, production and distribution.